Cas no 1226439-54-8 (6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole
• CAS No: 1226439-54-8
• MF: C₁₉H₁₆N₄O₂S₂
• MW: 396.485940933228
• CID: 5892313
• PubChem ID: 49675781
• Update Time: 2025-06-09

6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1,3-benzothiazol-6-yl-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole
• F5490-0383
• VU0645003-1
• 1226439-54-8
• benzo[d]thiazol-6-yl(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• AKOS024510834

• Inchi： 1S/C19H16N4O2S2/c24-19(12-5-6-14-16(9-12)27-11-20-14)23-7-1-3-13(10-23)17-21-22-18(25-17)15-4-2-8-26-15/h2,4-6,8-9,11,13H,1,3,7,10H2
• InChI Key： RRXDZMDQWPZADK-UHFFFAOYSA-N
• SMILES： C(C1C=C2SC=NC2=CC=1)(N1CCCC(C2=NN=C(C3SC=CC=3)O2)C1)=O

Computed Properties

• Exact Mass: 396.071
• Monoisotopic Mass: 396.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole

Comprehensive Analysis of 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1226439-54-8)

The compound 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1226439-54-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the thiophene and 1,3,4-oxadiazole moieties, make it a promising candidate for applications in drug discovery and optoelectronic materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries from researchers and industry professionals.

One of the most intriguing aspects of this compound is its heterocyclic framework, which combines a piperidine ring with a benzothiazole core. Such structures are often explored for their bioactivity, particularly in targeting enzymes or receptors involved in inflammatory and neurodegenerative diseases. Recent studies have highlighted the role of 1,3,4-oxadiazole derivatives in modulating protein-protein interactions, a hot topic in modern drug development. Researchers are particularly interested in how this compound's thiophene substituent influences its electronic properties, which could be leveraged in designing novel small-molecule inhibitors.

From a synthetic chemistry perspective, the preparation of 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole involves multi-step reactions, including cyclization and acylation steps. The CAS No. 1226439-54-8 serves as a critical identifier for researchers sourcing this compound for their studies. Given the growing demand for high-purity intermediates in medicinal chemistry, suppliers often emphasize the compound's HPLC and NMR characterization data to ensure reproducibility in downstream applications.

In the realm of materials science, this compound's conjugated system (featuring thiophene and benzothiazole units) has sparked interest for organic semiconductors and light-emitting diodes (OLEDs). The 1,3,4-oxadiazole group is known for its electron-transport capabilities, making it valuable in designing next-generation optoelectronic devices. A frequently asked question in academic forums revolves around optimizing the compound's luminescence efficiency—a challenge being addressed through structural modifications at the piperidine or thiophene positions.

Another trending discussion involves the compound's potential in antibacterial and antifungal applications. Preliminary studies suggest that the benzothiazole scaffold, when combined with 1,3,4-oxadiazole, may disrupt microbial cell membranes. This aligns with the broader search for alternatives to conventional antibiotics, a pressing concern given rising antimicrobial resistance. Researchers are actively investigating whether CAS No. 1226439-54-8 derivatives could fill this gap.

For those exploring computational chemistry, molecular docking simulations of 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole reveal favorable binding energies with targets like COX-2 and EGFR kinases. These insights are frequently cited in Q&A platforms such as ResearchGate, where users inquire about the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. Such data is crucial for prioritizing compounds in early-stage drug discovery pipelines.

Environmental and regulatory considerations also play a role in the compound's adoption. While 1226439-54-8 is not classified as hazardous under current guidelines, its biodegradation pathways remain an active area of study. Sustainable synthesis methods—such as microwave-assisted reactions—are gaining traction to reduce waste generation during the production of heterocyclic compounds like this one.

In summary, 6-{3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole represents a versatile scaffold with dual utility in life sciences and advanced materials. Its CAS No. 1226439-54-8 serves as a gateway for researchers seeking to exploit its pharmacophoric or electronic properties. As investigations continue, this compound may well emerge as a cornerstone in addressing challenges ranging from infectious diseases to energy-efficient displays.